Cas no 1029061-04-8 (Proximicin A)
Proximicin A structure
Product Name:Proximicin A
CAS No:1029061-04-8
MF:C12H11N3O6
MW:293.232242822647
CID:6722755
Update Time:2024-03-03
Proximicin A Chemical and Physical Properties
Names and Identifiers
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- Proximicin A
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- Inchi: 1S/C12H11N3O6/c1-19-12(18)15-7-3-9(21-5-7)11(17)14-6-2-8(10(13)16)20-4-6/h2-5H,1H3,(H2,13,16)(H,14,17)(H,15,18)
- InChI Key: LUNJGRUKBOURFM-UHFFFAOYSA-N
- SMILES: COC(NC1C=C(C(NC2C=C(C(=O)N)OC=2)=O)OC=1)=O
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 21
- XLogP3: -0.343
Proximicin A Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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